Cas no 2137026-28-7 (Acetic acid, 2-[(cis-4-aminocyclohexyl)amino]-2-oxo-, methyl ester)

• Product Name: Acetic acid, 2-[(cis-4-aminocyclohexyl)amino]-2-oxo-, methyl ester
• CAS No: 2137026-28-7
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 5255883
• Update Time: 2025-10-28

Acetic acid, 2-[(cis-4-aminocyclohexyl)amino]-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[(cis-4-aminocyclohexyl)amino]-2-oxo-, methyl ester

• Inchi： 1S/C9H16N2O3/c1-14-9(13)8(12)11-7-4-2-6(10)3-5-7/h6-7H,2-5,10H2,1H3,(H,11,12)/t6-,7+
• InChI Key： BMQQVDNKWYIZKN-KNVOCYPGSA-N
• SMILES： C(OC)(=O)C(N[C@@H]1CC[C@H](N)CC1)=O

Additional information on Acetic acid, 2-[(cis-4-aminocyclohexyl)amino]-2-oxo-, methyl ester

Acetic acid, 2-[(cis-4-aminocyclohexyl)amino]-2-oxo-, methyl ester and CAS No. 2137026-28-7: A Comprehensive Overview

Acetic acid, 2-[(cis-4-aminocyclohexyl)amino]-2-oxo-, methyl ester, is a compound with the CAS number 2137026-28-7, which has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, often referred to by its systematic name, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of Acetic acid, 2-[(cis-4-aminocyclohexyl)amino]-2-oxo-, methyl ester features a central acetic acid moiety modified with a cis-4-aminocyclohexyl group and an amino group at the 2-position. This specific arrangement of functional groups contributes to its distinct chemical reactivity and biological interactions. The presence of both amine and ester functionalities makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of this compound. Studies have indicated that it may possess properties relevant to various therapeutic areas, including anti-inflammatory, analgesic, and neuroprotective effects. The cis configuration of the cyclohexyl ring is particularly noteworthy, as it can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

One of the most compelling aspects of Acetic acid, 2-[(cis-4-aminocyclohexyl)amino]-2-oxo-, methyl ester is its potential as a scaffold for drug design. Researchers have been investigating its ability to modulate enzyme activity and signal transduction pathways. For instance, preliminary studies suggest that it may interact with enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions could lead to the development of novel therapeutics that offer improved efficacy and reduced side effects compared to existing treatments.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies, including asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to achieve high yields and enantiopurity. The use of chiral auxiliaries or catalysts ensures that the desired cis configuration is obtained, which is critical for its biological activity.

The pharmacokinetic profile of Acetic acid, 2-[(cis-4-aminocyclohexyl)amino]-2-oxo-, methyl ester is another area of active investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic use. Preliminary pharmacokinetic studies indicate that it may exhibit moderate bioavailability and a reasonable half-life, suggesting potential for oral administration. However, further studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, Acetic acid, 2-[(cis-4-aminocyclohexyl)amino]-2-oxo-, methyl ester (CAS No. 2137026-28-7) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new insights into its properties and mechanisms of action, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.